BE“GHE Foundational & Exploratory

Check Availability & Pricing

Benzo[c]phenanthrene-d5: A Technical Material
Safety Data Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzo|c]phenanthrene-d5

Cat. No.: B586120

This technical guide provides a comprehensive overview of the material safety data for
Benzo[c]phenanthrene-d5, a deuterated form of Benzo[c]phenanthrene. This document is
intended for researchers, scientists, and professionals in drug development who may handle
this compound. The information presented is a synthesis of available data for both the
deuterated and non-deuterated forms of the molecule.

Section 1: Chemical and Physical Properties

Benzo[c]phenanthrene-d5 is a labeled polycyclic aromatic hydrocarbon (PAH) used in
research, often as an internal standard for quantitative analysis or as a tracer in metabolic
studies. The deuteration is intended to facilitate its identification and quantification in complex
biological matrices.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b586120?utm_src=pdf-interest
https://www.benchchem.com/product/b586120?utm_src=pdf-body
https://www.benchchem.com/product/b586120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CisH7Ds

Molecular Weight 233.32 g/mol [1][2]

CAS Number 1795011-61-8 [21[3]

Appearance Pale Yellow Solid [1]

Melting Point 62-64°C [1]

Solubility Soluble in nonpolar organic )
solvents.

Storage Temperature 4°C [11[3]

Shipping Temperature Room Temperature [3]

Section 2: Hazard Identification and Toxicological
Data

The toxicological data for Benzo[c]phenanthrene-d5 is limited. Therefore, the hazard profile is
primarily based on the data for the parent compound, Benzo[c]phenanthrene.
Benzol[c]phenanthrene is classified as a Group 2B carcinogen by the International Agency for
Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[5] It is also known
to be a skin and strong eye irritant and may be harmful if ingested, inhaled, or absorbed
through the skin.[5]
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Hazard Statement Classification

H302 Harmful if swallowed[5][6]

H312 Harmful in contact with skin[5][6]

H315 Causes skin irritation[5][6]

H319 Causes serious eye irritation[5][6]

H332 Harmful if inhaled[5][6]

H335 May cause respiratory irritation[5][6]
H341 Suspected of causing genetic defects[5]
H351 Suspected of causing cancer

Note: Hazard classifications are based on the non-deuterated Benzo[c]phenanthrene.

Section 3: Safe Handling and Experimental
Protocols

Given the hazardous nature of this compound, strict adherence to safety protocols is
mandatory. All handling of Benzo[c]phenanthrene-d5 should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[6]

EeLs_QnaLELoie_cmLe_Equmment (PPE)

Specification

Chemical impermeable gloves (inspected prior

Gloves
to use).[6]
Eye Protection Tightly fitting safety goggles.[6]
Body Protection Protective clothing, including a lab coat.

) ) Use a NIOSH-approved respirator if ventilation
Respiratory Protection o
is inadequate.
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Spill and Disposal Procedures

In the event of a spill, evacuate the area and prevent further leakage if it is safe to do so.[6]
Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[6] Do not let the chemical enter drains.[6] Disposal of Benzo[c]phenanthrene-d5
and its containers must be done in accordance with local, state, and federal regulations,
typically through a licensed chemical destruction facility.[6]

Section 4: Visualized Workflows and Pathways
Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of
Benzo[c]phenanthrene-d5 in a laboratory setting.
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Caption: Workflow for Safe Handling of Benzo[c]phenanthrene-d5.
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Hazard Classification and Response Logic

This diagram illustrates the logical relationship between the hazard classifications of
Benzo[c]phenanthrene and the corresponding safety responses.

Hazard Identification

A Acutely Toxic
Carcinogen (Suspected) (Oral, Dermal, Inhalation)
Safety-Response
Engineering Controls Personal Protective Equipment . . . Emergency Procedures
(Fume Hood) (Gloves, Goggles) SHITE RYEE (EEIEsS (First Aid, Spill Kit)
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Caption: Hazard Classification and Corresponding Safety Responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzo[c]phenanthrene-d5: A Technical Material Safety
Data Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586120#benzo-c-phenanthrene-d5-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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